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Compound of Interest

Compound Name: 2-Amino-3-Nitrophenol

Cat. No.: B1277897 Get Quote

Application Notes and Protocols for 2-Amino-3-
Nitrophenol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 2-Amino-3-Nitrophenol. The information is intended to guide laboratory practices

and support research and development activities.

General Information
2-Amino-3-Nitrophenol (CAS No. 603-85-0) is an aromatic organic compound characterized

by the presence of amino, nitro, and hydroxyl functional groups on a benzene ring.[1] It

typically appears as a brown-red or reddish-brown solid powder.[2] This compound serves as a

versatile intermediate in various chemical syntheses and has applications in different scientific

fields.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Amino-3-Nitrophenol is
presented in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₆H₆N₂O₃ [3][4]

Molecular Weight 154.12 g/mol [3][4]

Appearance
Brown-red powder or

crystalline solid
[2]

Melting Point 212-213 °C [5]

Boiling Point
315.9 ± 32.0 °C at 760 mmHg

(estimate)
[6]

Density 1.5 ± 0.1 g/cm³ (estimate) [6]

Solubility
Slightly soluble in water; more

soluble in organic solvents.
[2]

pKa 11.23 ± 0.25 (Predicted) [7]

Safety, Handling, and Storage Protocols
2-Amino-3-Nitrophenol is classified as a hazardous substance and requires careful handling

to minimize risks. It is known to cause skin and eye irritation and may cause respiratory

irritation.[6]

Hazard Identification and Personal Protective Equipment
(PPE)
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Hazard Statement GHS Classification
Recommended Personal
Protective Equipment
(PPE)

H315: Causes skin irritation Skin Irritation, Category 2

Chemical-resistant gloves

(e.g., nitrile), lab coat, and

appropriate footwear.

H319: Causes serious eye

irritation
Eye Irritation, Category 2

Tightly fitting safety goggles or

a face shield.

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Single Exposure), Category 3

Use in a well-ventilated area or

with a fume hood. For dust-

forming operations, a NIOSH-

approved respirator (e.g., N95

dust mask) is recommended.

Handling Procedures
Engineering Controls: Handle 2-Amino-3-Nitrophenol in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation of dust or vapors.[6] Eyewash stations

and safety showers should be readily accessible.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the work area.

Procedural Precautions: Avoid the formation of dust and aerosols.[6] Use non-sparking tools

to prevent ignition.[6] Keep the compound away from heat, sparks, and open flames.

Storage Conditions
Container: Store in a tightly closed, original container in a dry and cool place.[6]

Ventilation: The storage area must be well-ventilated.[6]

Incompatible Materials: Store separately from strong oxidizing agents, acids, acid

anhydrides, acid chlorides, and chloroformates.[3]

Temperature: Store at room temperature (between 10°C and 25°C).[4]
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First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

develops or persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Experimental Protocols and Applications
2-Amino-3-Nitrophenol is utilized in various research and industrial applications. Below are

detailed protocols for some of its common uses.

Application 1: Matrix for Visible Matrix-Assisted Laser
Desorption/Ionization (VIS-MALDI) Mass Spectrometry
2-Amino-3-Nitrophenol can be used as a matrix for the analysis of peptides, polymers, and

small proteins using VIS-MALDI, particularly with a 532 nm laser.[8][9]

2-Amino-3-Nitrophenol

Analyte (peptide, polymer, or small protein)

Solvent system (e.g., acetonitrile/water mixture)

MALDI target plate
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Pipettes

Vortex mixer

MALDI-TOF mass spectrometer with a 532 nm laser

Matrix Solution Preparation: Prepare a saturated solution of 2-Amino-3-Nitrophenol in a

suitable solvent system (e.g., 50:50 acetonitrile:water).

Analyte Solution Preparation: Dissolve the analyte in a compatible solvent to a final

concentration of approximately 1 pmol/µL.

Sample-Matrix Co-crystallization (Dried-Droplet Method): a. On the MALDI target plate, mix

0.5 µL of the analyte solution with 0.5 µL of the matrix solution. b. Allow the mixture to air-dry

completely at room temperature, leading to the formation of crystals.

Mass Spectrometry Analysis: a. Insert the target plate into the MALDI-TOF mass

spectrometer. b. Irradiate the sample-matrix crystals with the 532 nm laser. c. Acquire the

mass spectrum in the desired mass range.

Sample Preparation

MS Analysis

Prepare Saturated
2-Amino-3-Nitrophenol

Matrix Solution

Mix Matrix and
Analyte Solutions

(1:1 ratio)

Prepare Analyte
Solution

(e.g., 1 pmol/µL)

Air-Dry on
MALDI Target Plate

Load Target Plate
into Mass Spectrometer

Irradiate with
532 nm Laser Acquire Mass Spectrum

Click to download full resolution via product page

VIS-MALDI Experimental Workflow
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Application 2: Intermediate in the Synthesis of
Benzo[d]oxazole-4,7-diones
2-Amino-3-Nitrophenol can serve as a starting material for the synthesis of benzo[d]oxazole-

4,7-diones, which have shown potential as antifungal agents.[10]

2-Amino-3-Nitrophenol

Appropriate reagents for cyclization and oxidation (e.g., as described in relevant synthetic

literature)

Solvents (e.g., ethanol, acetic acid)

Reaction vessel with reflux condenser and magnetic stirrer

Heating mantle

Filtration apparatus

Purification system (e.g., column chromatography or recrystallization)

Reaction Setup: In a suitable reaction vessel, dissolve 2-Amino-3-Nitrophenol in an

appropriate solvent.

Reagent Addition: Add the necessary cyclizing and oxidizing agents to the solution. The

specific reagents will depend on the target benzo[d]oxazole-4,7-dione derivative.

Reaction Conditions: Heat the reaction mixture to reflux for a specified period, monitoring the

reaction progress by a suitable technique (e.g., TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Isolate the

crude product by filtration or extraction.

Purification: Purify the crude product using column chromatography or recrystallization to

obtain the final benzo[d]oxazole-4,7-dione.

Characterization: Confirm the structure of the synthesized compound using analytical

techniques such as NMR, IR, and mass spectrometry.
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2-Amino-3-Nitrophenol Cyclized Intermediate
Cyclization Reagents

Benzo[d]oxazole-4,7-dione
Oxidation

Click to download full resolution via product page

Synthesis of Benzo[d]oxazole-4,7-diones

Application 3: Component in Hair Dye Formulations
2-Amino-3-Nitrophenol is used as a semi-permanent (non-oxidative) hair colorant and as a

toner in permanent (oxidative) hair dye products.[11]

2-Amino-3-Nitrophenol

Hair dye formulation base

Excised skin sample (e.g., porcine or human cadaver skin)

Franz diffusion cell apparatus

Receptor fluid (e.g., phosphate-buffered saline)

Analytical instrumentation for quantification (e.g., HPLC)

Formulation Preparation: Prepare a hair dye formulation containing a known concentration of

2-Amino-3-Nitrophenol.

Skin Preparation: Mount a section of excised skin onto the Franz diffusion cell, separating

the donor and receptor compartments.

Application: Apply a defined amount of the hair dye formulation to the surface of the skin in

the donor compartment.

Exposure and Sampling: a. Allow the formulation to remain on the skin for a specified

exposure time (e.g., 30 minutes). b. At predetermined time points, collect samples from the

receptor fluid. c. At the end of the exposure period, wash the skin surface to remove the

remaining formulation.
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Quantification: Analyze the concentration of 2-Amino-3-Nitrophenol in the receptor fluid

samples, the skin wash, and the skin itself using a validated analytical method like HPLC.

Data Analysis: Calculate the rate and extent of dermal absorption.

Prepare Hair Dye Formulation
with 2-Amino-3-Nitrophenol

Apply Formulation to Skin

Set up Franz Diffusion Cell
with Excised Skin

Expose for a Defined Period

Collect Receptor Fluid Samples Wash Skin Surface

Analyze Samples
(Receptor Fluid, Skin, Wash)

using HPLC

Calculate Dermal Absorption Rate

Click to download full resolution via product page

In Vitro Dermal Absorption Study Flow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.nbinno.com/article/dye-intermediates/role-of-2-amino-3-nitrophenol-modern-dye-synthesis-di
https://www.guidechem.com/question/what-is-the-synthesis-method-a-id126710.html
https://www.scbt.com/p/2-amino-3-nitrophenol-603-85-0
https://www.biosynth.com/p/FA37683/603-85-0-2-amino-3-nitrophenol
https://www.scientificlabs.co.uk/product/oxygen-compounds/297003-5G
https://www.chemsrc.com/en/cas/603-85-0_1109021.html
https://bsj.uobaghdad.edu.iq/cgi/viewcontent.cgi?article=2356&context=home
https://pubmed.ncbi.nlm.nih.gov/18022962/
https://pubmed.ncbi.nlm.nih.gov/18022962/
https://www.researchgate.net/publication/5824141_Matrix-assisted_laser_desorptionionization_mass_spectrometry_using_visible_laser
https://pubmed.ncbi.nlm.nih.gov/19733068/
https://pubmed.ncbi.nlm.nih.gov/19733068/
https://pubmed.ncbi.nlm.nih.gov/20086194/
https://pubmed.ncbi.nlm.nih.gov/20086194/
https://www.benchchem.com/product/b1277897#protocols-for-handling-and-storage-of-2-amino-3-nitrophenol
https://www.benchchem.com/product/b1277897#protocols-for-handling-and-storage-of-2-amino-3-nitrophenol
https://www.benchchem.com/product/b1277897#protocols-for-handling-and-storage-of-2-amino-3-nitrophenol
https://www.benchchem.com/product/b1277897#protocols-for-handling-and-storage-of-2-amino-3-nitrophenol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277897?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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